5-bromo-2-ethyl-1-fluoro-3-methoxybenzene
Overview
Description
“5-bromo-2-ethyl-1-fluoro-3-methoxybenzene” is an organic compound with the molecular formula C9H10BrFO. It has a molecular weight of 233.08 . This compound belongs to the class of organic compounds known as benzene and substituted derivatives .
Molecular Structure Analysis
The molecular structure of “5-bromo-2-ethyl-1-fluoro-3-methoxybenzene” consists of a benzene ring substituted with bromo, ethyl, fluoro, and methoxy groups . The exact positions of these substituents on the benzene ring would determine the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 220.9±35.0 °C and a predicted density of 1.398±0.06 g/cm3 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2-ethyl-1-fluoro-3-methoxybenzene involves the introduction of a bromine atom, an ethyl group, a fluorine atom, and a methoxy group onto a benzene ring.", "Starting Materials": [ "4-bromo-2-ethyl-1-fluorobenzene", "sodium methoxide", "dimethyl sulfoxide", "methyl iodide", "sodium hydride", "ethyl bromide" ], "Reaction": [ "4-bromo-2-ethyl-1-fluorobenzene is reacted with sodium methoxide in dimethyl sulfoxide to form the corresponding phenoxide intermediate.", "The phenoxide intermediate is then reacted with methyl iodide to introduce a methoxy group onto the benzene ring.", "Sodium hydride is added to the reaction mixture to deprotonate the methoxy group, allowing for the introduction of an ethyl group via reaction with ethyl bromide.", "Finally, the bromine atom is introduced via electrophilic aromatic substitution using a brominating agent such as N-bromosuccinimide.", "The resulting product is 5-bromo-2-ethyl-1-fluoro-3-methoxybenzene." ] } | |
CAS RN |
1784890-46-5 |
Molecular Formula |
C9H10BrFO |
Molecular Weight |
233.1 |
Purity |
0 |
Origin of Product |
United States |
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